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Compound of Interest

Compound Name: 3-(2-Furyl)acrylic acid

Cat. No.: B092985 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical waste is a cornerstone of laboratory safety and environmental

stewardship. This guide provides essential, immediate safety and logistical information for the

proper disposal of 3-(2-Furyl)acrylic acid, ensuring compliance and minimizing risk.

Initial Hazard Assessment: 3-(2-Furyl)acrylic acid is a solid organic compound that may cause

eye, skin, and respiratory tract irritation.[1][2] While comprehensive toxicological data for this

specific compound is not fully available, its structural components—an acrylic acid moiety and

a furan ring—necessitate careful handling as a hazardous substance.[1] Therefore, all waste

containing this compound must be treated as hazardous waste.

Quantitative Data Summary
Precise environmental hazard data for 3-(2-Furyl)acrylic acid is limited. The following table

includes data for the compound where available, supplemented with information for structurally

related compounds (acrylic acid and furfural) to provide a conservative basis for risk

assessment.
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Property
3-(2-Furyl)acrylic
Acid

Acrylic Acid
(Proxy)

Furfural (Proxy)

Physical State
Solid (white to brown

powder)[3]
Liquid[4] Liquid[5]

Melting Point 140 - 143 °C[3] 13 °C[4] -36.5 °C[5]

Boiling Point 286 °C[3] 141 °C[4] 161.7 °C[5]

Aquatic Toxicity (Fish) Data not available
LC50 (96h, Rainbow

Trout): 27 mg/L[6]

LC50 (14d,

Freshwater): 10.5

mg/L[5]

Aquatic Toxicity

(Invertebrates)
Data not available

EC50 (48h, Daphnia

magna): 95 mg/L[6]

EC50 (72h, Daphnia):

13 mg/L[5]

Biodegradability Data not available
Readily biodegradable

(81% in 28 days)[7]
Data not available

GHS Hazard

Statements

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[8]

H226, H302, H312,

H314, H332, H335,

H400, H411

H226, H301, H312,

H315, H319, H330,

H335, H351, H412[5]

Experimental Protocols for Disposal
Direct, validated protocols for the chemical neutralization of 3-(2-Furyl)acrylic acid at the

laboratory scale are not readily available. The recommended procedure is therefore based on

the established principles of hazardous waste management for solid organic chemicals.[9][10]

Step-by-Step Disposal Procedure
1. Personal Protective Equipment (PPE):

Before handling waste, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile).
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Safety goggles or a face shield.

A fully-buttoned laboratory coat.

A NIOSH-approved respirator if dust may be generated.

2. Waste Collection (Solid Waste):

For pure compound, contaminated labware (e.g., weigh boats, filter paper), and spill cleanup

materials:

Carefully sweep or transfer the solid waste into a designated hazardous waste container.

[1] Avoid generating dust.[1]

The container must be made of a material compatible with organic acids, be in good

condition, and have a secure, sealable lid.[10]

Do not mix 3-(2-Furyl)acrylic acid waste with other waste streams, particularly strong

bases, oxidizing agents, or other reactive chemicals, unless authorized by your institution's

Environmental Health and Safety (EHS) department.[3][10]

3. Container Labeling:

Immediately label the waste container with the words "HAZARDOUS WASTE".[9]

The label must also include:

The full chemical name: "3-(2-Furyl)acrylic acid".

The approximate quantity or concentration.

The date of accumulation.

Any associated hazard warnings (e.g., "Irritant").

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area.
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The storage area should be cool, dry, and well-ventilated, away from sources of ignition and

incompatible materials.[3]

Ensure the container is stored in secondary containment to prevent spills.

5. Final Disposal:

Never dispose of 3-(2-Furyl)acrylic acid down the drain or in the regular trash.

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor.[9]

6. Spill Management:

In case of a small spill:

Evacuate non-essential personnel and ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the solid material.[1]

Place the spilled material and any contaminated cleaning supplies into a designated

hazardous waste container and label it accordingly.

For large spills, evacuate the area and contact your institution's emergency response team.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of 3-(2-
Furyl)acrylic acid.
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Caption: Disposal workflow for 3-(2-Furyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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